Tetrabromobisphenol A Diglycidyl Ether-d10

• Molecular Formula: C21H20Br4O4
• Molecular Weight: 666.1 g/mol
• InChI: InChI=1S/C21H20Br4O4/c1-21(2,11-3-15(22)19(16(23)4-11)28-9-13-7-26-13)12-5-17(24)20(18(25)6-12)29-10-14-8-27-14/h3-6,13-14H,7-10H2,1-2H3/i7D2,8D2,9D2,10D2,13D,14D
• InChIKey: ZJRAAAWYHORFHN-GZERTIOWSA-N

TBBPA-DGE-d10 Internal Standard

Tetrabromobisphenol A Diglycidyl Ether-d10 (TBBPA-DGE-d10) is a stable isotopically labeled analog of Tetrabromobisphenol A diglycidyl ether, a brominated epoxy resin [1]. The compound is specifically deuterated at ten positions (d10), resulting in a molecular formula of C21H10D10Br4O4 and a molecular weight of 666.06 g/mol [2]. This deuteration imparts distinct physicochemical and analytical properties, making it primarily useful as an internal standard in quantitative mass spectrometry rather than as a direct functional replacement in material applications.

Isotope Label Perdeuterated (d10)

Primary Use SIL-IS for isotope dilution MS

Matrix Suitability Environmental, biological, food matrices

• [1] Tetrabromobisphenol A diglycidyl ether. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Tetrabromobisphenol_A_diglycidyl_ether. View Source
• [2] Tetrabromobisphenol A Diglycidyl Ether-d10. Santa Cruz Biotechnology. Product Page. https://www.scbio.cn/zh/p/tetrabromobisphenol-a-diglycidyl-ether-d10-3072-84-2-unlabeled. View Source

TBBPA-DGE-d10: Why Unlabeled Analogs Fail

In mass spectrometry-based quantification, the unlabeled Tetrabromobisphenol A diglycidyl ether (C21H20Br4O4, MW 656.00) is chemically indistinguishable from the endogenous analyte in a sample matrix [1]. Substituting the unlabeled compound for the deuterated d10 analog fails to correct for matrix effects, ion suppression, or extraction efficiency variability, leading to inaccurate quantification [2]. The d10-labeled version provides a distinct mass shift (+10 Da) that allows the mass spectrometer to differentiate the internal standard signal from the analyte signal while maintaining near-identical chromatographic behavior and ionization efficiency .

Unlabeled analog Co-elutes with target but indistinguishable by MS; cannot serve as internal standard for the same analyte.

Non-isotopic ISTD Differential retention and ionization efficiency shift the analyte/IS ratio, compromising matrix effect correction.

Insufficient mass shift Standards with <3 Da shift risk isotopic cross-talk; +10 Da shift enables clean MS resolution.

• [1] Tetrabromobisphenol A diglycidyl ether. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Tetrabromobisphenol_A_diglycidyl_ether. View Source
• [2] Mao L, Liu G, Jiang J, Liu H, Kang L. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction. Practical Preventive Medicine. 2016;23(10):1260-1263. doi:10.3969/j.issn.1006-3110.2016.10.036. View Source

TBBPA-DGE-d10: Key Differentiation Evidence

Mass Spectrometric Resolution

Tetrabromobisphenol A Diglycidyl Ether-d10 provides a mass shift of +10 Da relative to the unlabeled TBBPA-DGE, which is essential for accurate MS quantification . In a validated LC-MS/MS method, TBBPA-d10 (a closely related standard) was used to achieve linear correlation coefficients >0.999 for TBBPA analysis [1]. This mass difference allows baseline resolution in MRM mode, with the unlabeled compound appearing at m/z corresponding to its native molecular weight (e.g., [M-H]- or [M+NH4]+) and the d10-labeled internal standard appearing +10 Da higher [2].

Mass Spectrometric Resolution

Head-to-head

+10.06 Da mass shift vs unlabeled TBBPA-DGE (656.00 Da)

High-resolution or triple quadrupole MS

Enables baseline MS resolution without isotopic overlap

Critical for reliable peak area ratio in IDMS

Evidence Dimension	Mass Shift for MS Differentiation
Target Compound Data	MW 666.06, C21H10D10Br4O4
Comparator Or Baseline	Unlabeled TBBPA-DGE: MW 656.00, C21H20Br4O4
Quantified Difference	+10 Da mass shift (Δm = 10)
Conditions	MS detection, ESI negative mode, MRM acquisition

Why This Matters

This mass shift enables unambiguous differentiation between the internal standard and analyte, critical for accurate isotope dilution mass spectrometry (IDMS).

• [1] Mao L, Liu G, Jiang J, Liu H, Kang L. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction. Practical Preventive Medicine. 2016;23(10):1260-1263. doi:10.3969/j.issn.1006-3110.2016.10.036. View Source
• [2] Gao M, Deng X, Qu L, et al. Determination of 14 bisphenols in infant formula by isotope dilution-solid phase extraction-liquid chromatography-tandem mass spectrometry. Chinese Journal of Analytical Chemistry. 2015;43(3):371-378. View Source

Isotopic Purity for Low Carryover

The deuterium labeling on TBBPA-DGE-d10 minimally alters the compound's physicochemical properties, ensuring near-identical retention time and ionization efficiency compared to the unlabeled analog . In a validated method for bisphenol analogs, the use of TBBPA-d10 as an internal standard enabled linear calibration from 10 ng/L to 2,500 ng/L with a correlation coefficient of 0.9990 [1]. This parity is essential for accurate correction of matrix effects, which can otherwise cause ion suppression or enhancement exceeding ±30% in complex environmental or biological samples.

Isotopic Purity

Class-level

≥98% deuterium incorporation

CoA verification by NMR or MS

Supports method accuracy at trace levels

Minimizes post-acquisition correction needs

Evidence Dimension	Ionization Efficiency Correction
Target Compound Data	TBBPA-d10 (as internal standard) achieved linearity R² = 0.9990 in water analysis
Comparator Or Baseline	Unlabeled TBBPA (without internal standard correction) typically shows higher variability due to matrix effects
Quantified Difference	Method detection limit improved to 2 ng/L with internal standard; recovery range 65.3–100.4% at spiked levels
Conditions	LC-MS/MS with ESI negative mode, C18 SPE cleanup, acetonitrile-water gradient

Why This Matters

Without a deuterated internal standard, matrix effects can introduce significant quantitative errors, undermining regulatory compliance and data reliability.

• [1] Mao L, Liu G, Jiang J, Liu H, Kang L. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction. Practical Preventive Medicine. 2016;23(10):1260-1263. doi:10.3969/j.issn.1006-3110.2016.10.036. View Source

Co-Elution for Matrix Effect Correction

The use of TBBPA-d10 as an internal standard has been validated in food matrix analysis, meeting stringent regulatory performance criteria [1]. In infant formula samples, a method employing BPA-d16, TBBPA-d10, and BPS-c13 as internal standards achieved recoveries of 83.0–107.1% with RSDs of 5.1–9.8% (n=6) [2]. The method's LOQ ranged from 1.0–2.0 μg/kg and LOD from 0.3–0.7 μg/kg, demonstrating the sensitivity and precision required for compliance monitoring of brominated flame retardant derivatives in foodstuffs.

Co-Elution Behavior

Class-level

Retention time drift 0.1 min for non-isotopic ISTD

Reversed-phase C18, acetonitrile/water gradient

Ensures identical matrix effect compensation across the peak

Prerequisite for accurate quantification in complex matrices

Evidence Dimension	Analytical Recovery and Precision
Target Compound Data	TBBPA-d10 internal standard method: Recovery 83.0–107.1%, RSD 5.1–9.8%
Comparator Or Baseline	Unlabeled TBBPA analysis without internal standard: Not directly comparable due to matrix effects
Quantified Difference	Method achieves LOQ 1.0–2.0 μg/kg, LOD 0.3–0.7 μg/kg in infant formula
Conditions	Isotope dilution-SPE-LC-MS/MS, 14 bisphenol analogs in infant formula matrix

Why This Matters

For procurement in regulated food safety or environmental testing, validated performance with a deuterated internal standard is a prerequisite for method accreditation and data defensibility.

• [1] Mao L, Liu G, Jiang J, Liu H, Kang L. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction. Practical Preventive Medicine. 2016;23(10):1260-1263. doi:10.3969/j.issn.1006-3110.2016.10.036. View Source
• [2] Gao M, Deng X, Qu L, et al. Determination of 14 bisphenols in infant formula by isotope dilution-solid phase extraction-liquid chromatography-tandem mass spectrometry. Chinese Journal of Analytical Chemistry. 2015;43(3):371-378. View Source

TBBPA-DGE-d10: Application Scenarios

Water and Sediment BFR Monitoring

Used as an internal standard for the quantification of Tetrabromobisphenol A diglycidyl ether in water, soil, and sediment samples via LC-MS/MS or GC-MS [1]. The deuterated standard corrects for extraction losses and matrix effects, enabling detection limits in the low ng/L range as demonstrated for related TBBPA analogs [1].

BFR Migration Testing in Food Packaging

Employed in the analysis of bisphenol and brominated flame retardant migration from food packaging into simulants or actual food matrices . The method using TBBPA-d10 as an internal standard provides the precision (RSD <10%) and accuracy (recovery 83–107%) required for compliance with EU Regulation (EC) No 10/2011 and US FDA migration limits [1].

Metabolism and Biomonitoring Studies

Serves as a mass-labeled tracer in in vitro or in vivo metabolism studies of brominated epoxy resins . The +10 Da mass shift allows the tracking of TBBPA-DGE and its biotransformation products in complex biological matrices using HRMS, without interference from endogenous isobaric species [1].

Application

Selection Property

Validation Focus

Water and Sediment BFR Monitoring

Co-eluting SIL-IS for IDMS

Matrix effect correction, trace-level LOD verification

Food Packaging Migration Testing

High isotopic purity (≥98%)

Interference-free quantification at sub-ng/g levels

Metabolism and Biomonitoring Studies

Deuterated label for analyte differentiation

Matrix effect correction in biological matrices

Method Development for BFR Analysis

Full chromatographic co-elution

Bioanalytical validation review, method robustness

• [1] Mao L, Liu G, Jiang J, Liu H, Kang L. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction. Practical Preventive Medicine. 2016;23(10):1260-1263. doi:10.3969/j.issn.1006-3110.2016.10.036. View Source